![molecular formula C23H15N3O6 B2748407 2-cyano-3-(6-nitro-2H-1,3-benzodioxol-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide CAS No. 847838-33-9](/img/structure/B2748407.png)
2-cyano-3-(6-nitro-2H-1,3-benzodioxol-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide
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Description
2-cyano-3-(6-nitro-2H-1,3-benzodioxol-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide, also known as CNB-001 or 2-[(6-nitrobenzo[d][1,3]dioxol-5-yl)oxy]phenyl-cyanoacrylate, is a novel compound synthesized for its potential application in treating neurodegenerative diseases.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
The research involving cyano-enamides often focuses on their synthesis, structural characterization, and the exploration of their chemical reactions. For instance, O'Callaghan et al. (1999) investigated the reaction of 2-cyano-3-(x-nitrophenyl)prop-2-enamides with methyl 3-oxobutanoate, leading to the formation of various pyridine derivatives. This study exemplifies the interest in understanding the chemical behavior and potential applications of cyano-enamides in synthesizing novel compounds with potential applications in material science and pharmaceuticals O'Callaghan, McMurry, Draper, & Champeil, 1999.
Catalyst Development and Chemical Transformations
Research on compounds with cyano and nitro groups has also extended into catalyst development and the facilitation of chemical transformations. Wang et al. (2011) described the use of Pd nanoparticles supported on a mesoporous graphitic carbon nitride catalyst for the selective hydrogenation of phenol derivatives. This study illustrates the application of cyano and nitro-containing compounds in developing catalysts that promote specific chemical reactions, highlighting their potential in industrial chemistry and manufacturing processes Wang, Yao, Li, Su, & Antonietti, 2011.
Sensing Applications
Furthermore, research on cyano-enamides and their derivatives has explored their use in sensing applications. Elsafy, Al-Easa, and Hijji (2018) developed substituted 2-aminobenzothiazoles salicylidenes as selective sensors for cyanide detection in aqueous media. This demonstrates the potential of cyano-enamide derivatives in environmental monitoring and safety, providing tools for detecting harmful substances with high sensitivity and selectivity Elsafy, Al-Easa, & Hijji, 2018.
properties
IUPAC Name |
2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)-N-(2-phenoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15N3O6/c24-13-16(10-15-11-21-22(31-14-30-21)12-19(15)26(28)29)23(27)25-18-8-4-5-9-20(18)32-17-6-2-1-3-7-17/h1-12H,14H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGXIMKABRYMKFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=C(C#N)C(=O)NC3=CC=CC=C3OC4=CC=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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